Cas no 153162-70-0 (N-Biotinyl-N’-Boc-1,6-hexanediamine)

• Product name: N-Biotinyl-N’-Boc-1,6-hexanediamine
• CAS No: 153162-70-0
• MF: C₂₁H₃₈N₄O₄S
• MW: 442.61600
• CID: 99008
• PubChem ID: 11004741

N-Biotinyl-N’-Boc-1,6-hexanediamine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]hexyl]-,1,1-dimethylethyl ester
• N-[6-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1 -oxopentyl]amino]hexyl]-carbamic Acid 1,1-Dimethylethyl Ester
• Carbamic acid,N-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopenty...
• Carbamic acid,N-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]hexyl]-,1,1-dimethyleth
• N-Biotinyl-N’-Boc-1,6-hexanediamine
• N-BIOTINYL-N-BOC-1,6-HEXANEDIAMINE,WHITE SOLID
• tert-butyl N-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexyl]carbamate
• (3aS,4S,6aR)-N-{6-[(1,1-Dimethylethoxy)carbonyl]aminohexyl}hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• N-Biotinyl-N'-Boc-1,6-hexanediamine
• N-Boc-6-Biotinamidohexylamine
• tert-butyl-6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d] imidazol-4-yl)pentanamido)hexyl carbamate
• N-Biotinyl-Na€-Boc-1,6-hexanediamine
• (3aS,4S,6aR)-N-[6-[(1,1-Dimethylethoxy)carbonyl]aminohexyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• SCHEMBL7936987
• J-008987
• AKOS030241866
• 153162-70-0
• DTXSID40451517
• DB-228209
• 2-Methyl-2-propanyl [6-({5-[(3as,4s,6ar)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexyl]carbamate

• Inchi： InChI=1S/C21H38N4O4S/c1-21(2,3)29-20(28)23-13-9-5-4-8-12-22-17(26)11-7-6-10-16-18-15(14-30-16)24-19(27)25-18/h15-16,18H,4-14H2,1-3H3,(H,22,26)(H,23,28)(H2,24,25,27)/t15-,16-,18-/m0/s1
• InChI Key： SVLNCGHFZLQFOA-BQFCYCMXSA-N
• SMILES： S1C[C@@]2([H])[C@@]([H])([C@@H]1CCCCC(NCCCCCCNC(=O)OC(C)(C)C)=O)NC(N2)=O

Computed Properties

• Exact Mass: 442.26100
• Monoisotopic Mass: 442.26137688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 719.313°C at 760 mmHg
• Flash Point: 388.827°C
• Refractive Index: 1.511
• PSA: 133.86000
• LogP: 4.35290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives